1-Isothiocyanato-4-methyl-indane

• Molecular Formula: C11H11NS
• Molecular Weight: 189.28 g/mol
• IUPAC Name: 1-isothiocyanato-4-methyl-2,3-dihydro-1H-indene
• InChI: InChI=1S/C11H11NS/c1-8-3-2-4-10-9(8)5-6-11(10)12-7-13/h2-4,11H,5-6H2,1H3
• InChI Key: YMZHYPZKEWFFJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCC(C2=CC=C1)N=C=S

Description

1-Isothiocyanato-4-methyl-indane is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.36 ml (4.32 mmol) thiophosgene in 4 ml dichloromethane is cooled to 0° C. after which a cold (0° C.) solution of 0.5 g (3.60 mmol) K2CO3 in 4 ml water is added. The mixture is stirred for 10 min and 0.53 g (3.60 mmol) indan-1-ylamine is then added drop wise with vigorous stirring at 0° C. After an additional 10 min a cold solution of 0.40 g (7.20 mmol) KOH in 4 ml water is added in one portion with cooling. The organic layer and three extracts (Et2O) are combined, dried over MgSO4, filtered and concentrated to give 1-isothiocyanato-4-methyl-indane as an orange brown liquid. The product is used directly without further purification.